Cas no 26513-79-1 (4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo-)

• Product Name: 4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo-
• CAS No: 26513-79-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 269885
• PubChem ID: 3047812
• Update Time: 2025-04-19

4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo-
• 2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• 2-(3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetamide
• AC1MILUO
• CHEMBL2105270
• Paraxazone
• Paraxazone [INN]
• SureCN2108049
• CS-0293002
• AKOS006039005
• Z33545997
• 2-(3-Oxo-2,3-dihydro-4h-benzo[b][1,4]oxazin-4-yl)acetamide
• NS00127198
• 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetamide
• SR-01000944836-1
• SCHEMBL2108049
• UNII-2H6ON8WA7L
• 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetamide.
• MLS006011512
• SMR004703287
• SR-01000944836
• 2H6ON8WA7L
• 26513-79-1
• DTXSID10181096
• Q7136297

• Inchi： 1S/C10H10N2O3/c11-9(13)5-12-7-3-1-2-4-8(7)15-6-10(12)14/h1-4H,5-6H2,(H2,11,13)
• InChI Key： ZHDATZMWGSUDMP-UHFFFAOYSA-N
• SMILES： O1CC(N(CC(N)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 206.069
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 0

Experimental Properties

• Density: 1.345
• Boiling Point: 549.2°Cat760mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.594